molecular formula C6H5NOS B8462270 4,6-Dihydrothieno[2,3-b]pyrrol-5-one

4,6-Dihydrothieno[2,3-b]pyrrol-5-one

Cat. No.: B8462270
M. Wt: 139.18 g/mol
InChI Key: SXVURCAXJDJGSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-Dihydrothieno[2,3-b]pyrrol-5-one is a useful research compound. Its molecular formula is C6H5NOS and its molecular weight is 139.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5NOS

Molecular Weight

139.18 g/mol

IUPAC Name

4,6-dihydrothieno[2,3-b]pyrrol-5-one

InChI

InChI=1S/C6H5NOS/c8-5-3-4-1-2-9-6(4)7-5/h1-2H,3H2,(H,7,8)

InChI Key

SXVURCAXJDJGSG-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(NC1=O)SC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-aminothiophene-3-acetate (100 mg, 0.54 mmol) was dissolved in dry tetrahydrofuran (5 ml) and treated at −78° C. with trimethylaluminium (2M in n-heptane, 0.59 mmol). The reaction mixture was allowed to warm slowly to room temperature over 4 hours, cooled to 0° C. and quenched with saturated aqueous ammonium chloride solution. The solution was extracted with ethyl acetate and the organic phase dried over magnesium sulfate, evaporated to dryness and the residue chromatographed on silica gel using hexane/ethyl acetate (2:1) as eluent to give 45 mg of 4,6-dihydrothieno[2,3-b]pyrrol-5-one as a brown solid. MS(ES): m/e 140 [M+H].
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.59 mmol
Type
reactant
Reaction Step Two

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